Cas no 66548-63-8 (3-chloro-6-[3-(trifluoromethyl)phenyl]pyridazine)

• Product Name: 3-chloro-6-[3-(trifluoromethyl)phenyl]pyridazine
• CAS No: 66548-63-8
• MF: C₁₁H₆ClF₃N₂
• MW: 258.626951694489
• MDL: MFCD12439035
• CID: 2152209
• PubChem ID: 12449552
• Update Time: 2025-04-21

3-chloro-6-[3-(trifluoromethyl)phenyl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-[3-(trifluoromethyl)phenyl]pyridazine
• AKOS009606769
• DB-357022
• 3-chloro-6-(alpha ,alpha ,alpha-trifluoro-m-tolyl)pyridazine
• 3-chloro-6-(3-trifluoromethylphenyl)pyridazine
• 6-(alpha,alpha,alpha-trifluoro-m-tolyl)-3-chloropyridazine
• SCHEMBL3970891
• RCA54863
• Z432063448
• 853-084-3
• F1967-0399
• 3-chloro-6-(alpha,alpha,alpha-trifluoro-m-tolyl)pyridazine
• 3-chloro-6-(3-(trifluoromethyl)phenyl)pyridazine
• Pyridazine, 3-chloro-6-[3-(trifluoromethyl)phenyl]-
• DTXSID401225609
• 66548-63-8
• 3-Chloro-6-(3-trifluoromethyl-phenyl)-pyridazine
• Pyridazine, 3-chloro-6-(3-(trifluoromethyl)phenyl)-
• G22172
• EN300-114380
• CS-0223218

• MDL： MFCD12439035
• Inchi： 1S/C11H6ClF3N2/c12-10-5-4-9(16-17-10)7-2-1-3-8(6-7)11(13,14)15/h1-6H
• InChI Key： TVWOBKTURBXCNX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=CC(C(F)(F)F)=C2)N=N1

Computed Properties

• Exact Mass: 258.0171604Da
• Monoisotopic Mass: 258.0171604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines